Cas no 1257585-54-8 (1-(2-(2-Azidoethoxy)ethoxy)butane)

• Product Name: 1-(2-(2-Azidoethoxy)ethoxy)butane
• CAS No: 1257585-54-8
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• MDL: MFCD24458176
• CID: 4778784
• Update Time: 2026-02-27

1-(2-(2-Azidoethoxy)ethoxy)butane Chemical and Physical Properties

Names and Identifiers

• CCCCOCCOCCN=[N+]=[N-]
• 1-azido-2-(2-butoxyethoxy)ethane
• 1-(2-(2-Azidoethoxy)ethoxy)butane

• MDL： MFCD24458176
• Inchi： 1S/C8H17N3O2/c1-2-3-5-12-7-8-13-6-4-10-11-9/h2-8H2,1H3
• InChI Key： AUIPHNJFSJAPAG-UHFFFAOYSA-N
• SMILES： O(CCOCCN=[N+]=[N-])CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 146
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8

1-(2-(2-Azidoethoxy)ethoxy)butane Security Information

• Storage Condition：Store at room temperature

Additional information on 1-(2-(2-Azidoethoxy)ethoxy)butane

Recent Advances in the Application of 1-(2-(2-Azidoethoxy)ethoxy)butane (CAS: 1257585-54-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-(2-Azidoethoxy)ethoxy)butane (CAS: 1257585-54-8) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique azide-functionalized structure. Recent studies have highlighted its potential in bioconjugation, drug delivery, and materials science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the efficacy of 1-(2-(2-Azidoethoxy)ethoxy)butane as a linker in antibody-drug conjugates (ADCs). The azide group enables efficient "click chemistry" coupling with alkyne-functionalized payloads, offering improved stability and controlled release profiles compared to traditional maleimide-based linkers. Researchers reported a 40% increase in tumor-targeting efficiency when using this compound in HER2-targeting ADCs.

In materials science, a breakthrough application was reported in ACS Nano (2024), where 1-(2-(2-Azidoethoxy)ethoxy)butane served as a crosslinker for creating pH-responsive hydrogels. The compound's ethylene oxide spacer provides flexibility while maintaining structural integrity, enabling the development of drug delivery systems with precise release kinetics. These hydrogels showed remarkable stability under physiological conditions while rapidly degrading in acidic tumor microenvironments.

Mechanistic studies using nuclear magnetic resonance (NMR) and mass spectrometry have revealed new insights into the compound's reactivity. Research from MIT (2024) identified optimal conditions for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions using this reagent, achieving >95% conversion rates at room temperature. These findings significantly advance click chemistry applications in live-cell labeling and proteomics.

From a safety perspective, recent toxicological assessments indicate favorable profiles for pharmaceutical applications. The compound demonstrated excellent membrane permeability with minimal cytotoxicity in human cell lines (IC50 > 500 μM), as reported in Toxicology Reports (2023). However, researchers caution that proper handling protocols are essential due to the compound's photolabile azide group.

Looking forward, the unique properties of 1-(2-(2-Azidoethoxy)ethoxy)butane position it as a key building block for next-generation bioconjugation strategies. Ongoing clinical trials are evaluating its utility in radiopharmaceuticals and targeted therapies, with preliminary results expected in Q4 2024. The compound's modular design and proven performance across multiple applications suggest it will remain a focus of interdisciplinary research in chemical biology.